molecular formula C13H20N2 B8782074 1-(aminomethyl)-N-benzylcyclopentanamine

1-(aminomethyl)-N-benzylcyclopentanamine

Cat. No.: B8782074
M. Wt: 204.31 g/mol
InChI Key: ATSPLZSVDDOQEE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(Aminomethyl)-N-benzylcyclopentanamine is a cyclopentane-based secondary amine featuring an aminomethyl (-CH₂NH₂) substituent on the cyclopentane ring and a benzyl (-CH₂C₆H₅) group attached to the nitrogen atom. The benzyl group introduces aromaticity and increased lipophilicity, which may enhance membrane permeability in biological systems. Such compounds are typically utilized as intermediates in pharmaceutical research and development ().

Properties

Molecular Formula

C13H20N2

Molecular Weight

204.31 g/mol

IUPAC Name

1-(aminomethyl)-N-benzylcyclopentan-1-amine

InChI

InChI=1S/C13H20N2/c14-11-13(8-4-5-9-13)15-10-12-6-2-1-3-7-12/h1-3,6-7,15H,4-5,8-11,14H2

InChI Key

ATSPLZSVDDOQEE-UHFFFAOYSA-N

Canonical SMILES

C1CCC(C1)(CN)NCC2=CC=CC=C2

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Molecular Comparisons

The following table summarizes key structural and molecular differences between 1-(aminomethyl)-N-benzylcyclopentanamine and similar compounds:

Compound Name CAS Molecular Formula Molecular Weight Substituents Ring Size Key Properties
1-(Aminomethyl)-N-benzylcyclopentanamine Not provided C₁₃H₂₀N₂ ~204.31 g/mol* Benzyl, aminomethyl 5-membered High lipophilicity; aromatic interactions
1-(Aminomethyl)-N-ethyl-N-methylcyclopentanamine () 1094891-06-1 C₉H₂₀N₂ 156.27 g/mol Ethyl, methyl, aminomethyl 5-membered Aliphatic substituents; lower molecular weight
1-(Aminomethyl)-N-benzyl-N-methylcyclobutan-1-amine () 1501189-97-4 C₁₂H₁₈N₂ 190.29 g/mol Benzyl, methyl, aminomethyl 4-membered Higher ring strain; reduced stability
1-(Aminomethyl)cyclobutanamine () 780747-61-7 C₅H₁₂N₂ 100.16 g/mol Aminomethyl 4-membered Simple structure; low lipophilicity
1-(Aminomethyl)cyclopentanamine dihydrochloride () 123194-04-7 C₆H₁₅Cl₂N₂ 202.11 g/mol Aminomethyl (salt form) 5-membered Enhanced water solubility (salt form)

*Molecular weight inferred from structural analogs.

Key Differences and Implications

Ring Size and Stability
  • Cyclopentane vs. Cyclobutane : The 5-membered cyclopentane ring in the target compound experiences less angle strain compared to 4-membered cyclobutane derivatives (e.g., ). This confers greater thermodynamic stability and may reduce reactivity in synthesis or degradation pathways .
Substituent Effects
  • Benzyl Group : The aromatic benzyl substituent increases lipophilicity (logP) compared to aliphatic groups (e.g., ethyl or methyl in ). This enhances solubility in organic solvents and may improve blood-brain barrier penetration in drug candidates .
  • Salt Forms : Dihydrochloride salts () improve aqueous solubility, making them preferable for formulations requiring high bioavailability.

Pharmacological Potential

  • Target Compound : The benzyl group’s π-π stacking capability may enhance interactions with aromatic residues in enzymes or receptors, making it valuable in kinase inhibitor design.
  • Cyclobutane Analogs: Higher ring strain in compounds like 1-(Aminomethyl)-N-benzyl-N-methylcyclobutan-1-amine () could lead to unique reactivity, useful in prodrug activation strategies .

Industrial Use

  • These compounds serve as intermediates in synthesizing complex molecules, including antibiotics (e.g., benzathine benzylpenicillin analogs in ) and heterocyclic therapeutics .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.